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Compound of Interest

Compound Name: 2-Pyridylethylmercaptan

Cat. No.: B013859

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
2-Pyridylethylmercaptan (also known as 2-(2-Pyridyl)ethanethiol), a compound utilized in
various research and development applications. Adherence to these guidelines is crucial for
ensuring a safe laboratory environment.

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. The following table summarizes the key properties of 2-
Pyridylethylmercaptan.
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Property Value Reference
Molecular Formula C7HONS [1]
Molecular Weight 139.22 g/mol [1]
Appearance Colorless to yellow liquid [2]
Odor Pungent sulfurous aroma [2]

57.00 to 58.00 °C @ 0.60 mm

Boiling Point Hg [2]
Melting Point 30-32°C (86 -90 °F) [3]
Water Solubility 50 g/L (20°C) [4]
Autoignition Temperature 480 °C / 896 °F [4]

Toxicological Data

Understanding the toxicity of a chemical is fundamental to assessing its risk. The available
acute toxicity data for related compounds is presented below.

Route of .

Test Type Species Dose Reference
Exposure

LD50 Oral Quail 421 mg/kg [3]

LD50 Oral Mouse 600 mg/kg [5]

LD50 Intraperitoneal Mouse 500 mg/kg [5]

LD50 Intraperitoneal Mouse 250 mg/kg [6]

LD50 Intravenous Mouse 250 mg/kg [6]

Note: Some data pertains to the related compound 2-Mercaptopyridine.

Hazard Identification and Classification

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridineethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridineethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridinemethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridinemethanethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridinemethanethiol
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/m78259
https://www.drugfuture.com/toxic/q114-q249.html
https://www.drugfuture.com/toxic/q114-q249.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptopyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

2-Pyridylethylmercaptan is classified as a hazardous substance. The GHS classifications are

summarized below.

Hazard Class

Category

Flammable liquids

Category 2 or 3

[71(8]

Acute toxicity (Oral)

Category 3 or 4

[3](8]

Acute toxicity (Dermal)

Category 2 or 4

[8]

Acute toxicity (Inhalation)

Category 2 or 4

[8]

Skin corrosion/irritation

Category 1 or 2

(311418l

Serious eye damage/eye
irritation

Category 1 or 2A

[3]14](e]

Specific target organ toxicity

Category 3 (Respiratory

[3]4]

(single exposure) system)
Carcinogenicity Category 2 [8]
Reproductive toxicity Category 2 [8]

Hazard Statements:

e H226: Flammable liquid and vapour.

e H301/H302: Toxic or harmful if swallowed.[3]

e H310: Fatal in contact with skin.

o H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]

e H330: Fatal if inhaled.

e H335: May cause respiratory irritation.[3][4]
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Handling Precautions and Experimental Workflow

Strict adherence to safety protocols is mandatory when working with 2-
Pyridylethylmercaptan. The following diagram illustrates the recommended handling

workflow.
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Caption: General Handling Workflow for 2-Pyridylethylmercaptan.
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Key Handling Precautions:

o Always work in a well-ventilated area, preferably a chemical fume hood.[7]

» Avoid breathing mist or vapors.[7]

o Wash skin thoroughly after handling.[7]

e Do not eat, drink, or smoke when using this product.[7][8]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[7][8]

o Use explosion-proof electrical, ventilating, and lighting equipment.[7][8]

o Take precautionary measures against static discharge.[7]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is essential to prevent exposure.

Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield
as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[9]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[10] Remove and wash

contaminated clothing before reuse.[10]

Respiratory Protection

If vapors or aerosols are generated, a respirator
is required.[7] Follow OSHA respirator
regulations found in 29 CFR 1910.134 or
European Standard EN 149.[10]

First-Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing has

stopped, provide artificial respiration. Oxygen

Inhalation - :
may be administered if necessary. Seek
immediate medical attention.[7]
Immediately remove all contaminated clothing.
Skin Contact Rinse the affected skin area with plenty of water

or shower.[7] Consult a physician.[7]

Rinse thoroughly with plenty of water for at least

15 minutes, also under the eyelids.[9] Remove
Eye Contact ]

contact lenses if present and easy to do.[8] Call

an ophthalmologist.[7]

Immediately make the victim drink water (two
) glasses at most).[7] Do NOT induce vomiting.[8]
Ingestion - .
Call a physician or poison control center

immediately.[8]

Fire-Fighting Measures

2-Pyridylethylmercaptan is a flammable liquid.

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO2), or
appropriate foam.[10]

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[11] Containers may explode when heated.[11] Thermal decomposition can lead to the
release of irritating gases and vapors.[9]

e Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][9]

Incompatible Materials

To prevent hazardous reactions, 2-Pyridylethylmercaptan should be stored away from the
following materials.
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Caption: Incompatible Materials with 2-Pyridylethylmercaptan.

Accidental Release Measures

In the event of a spill:

Ensure adequate ventilation.[9]

o Evacuate personnel from the danger area.[7]

o Wear appropriate personal protective equipment.[9]
» Keep away from heat and sources of ignition.[7]

o For small spills, sweep up or absorb the material and place it into a suitable, clean, dry,
closed container for disposal.[10]

» Avoid generating dust or vapors.[10]
e Prevent the substance from entering drains.[9]

This technical guide is intended to provide comprehensive safety information for trained
professionals. Always refer to the specific Safety Data Sheet provided by the manufacturer
before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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